Cas no 1955498-48-2 (2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride)

• Product Name: 2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride
• CAS No: 1955498-48-2
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• MDL: MFCD30181129
• CID: 4631169
• PubChem ID: 122164164
• Update Time: 2025-08-03

2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-carboxy(2,5-difluorophenyl)methanaminium chloride
• 2-amino-2-(2,5-difluorophenyl)acetic acid
• 2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride

• MDL： MFCD30181129
• Inchi： 1S/C8H7F2NO2.ClH/c9-6-1-2-7(10)5(3-6)4-11-8(12)13;/h1-3,11H,4H2,(H,12,13);1H
• InChI Key： RRXUUNZRBJZQOU-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1F)[NH2+]C(O)=O.[Cl-]

Additional information on 2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride

Comprehensive Overview of 2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride (CAS No. 1955498-48-2)

2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride (CAS No. 1955498-48-2) is a fluorinated aromatic amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its 2,5-difluorophenyl moiety and amino acetic acid backbone, has garnered attention due to its potential role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in peptide synthesis and medicinal chemistry, aligning with the growing demand for novel bioactive molecules.

The structural uniqueness of 2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride lies in its difluorophenyl group, which enhances metabolic stability and bioavailability—a critical factor in modern drug design. Recent studies highlight its relevance in targeting GPCRs (G-protein-coupled receptors) and kinase pathways, addressing trending topics like precision medicine and personalized therapeutics. Its hydrochloride salt form further improves solubility, making it a preferred choice for in vitro and in vivo assays.

In the context of green chemistry, this compound exemplifies the shift toward sustainable synthesis methods. Laboratories are optimizing routes to minimize waste, leveraging catalytic fluorination techniques—a hot topic in ACS Green Chemistry forums. Additionally, its role in proteolysis-targeting chimeras (PROTACs) has sparked interest, as these molecules dominate discussions in cancer research and degradation therapeutics.

Analytical characterization of CAS No. 1955498-48-2 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines for impurities. The compound’s chirality is another focal point, with enantioselective synthesis methods being refined to meet the demands of asymmetric catalysis—a key area in organofluorine chemistry.

From a commercial perspective, suppliers emphasize GMP-grade production to cater to preclinical trials. FAQs in platforms like Reaxys and SciFinder often inquire about its storage conditions (recommended: -20°C under inert gas) and compatibility with common solvents like DMSO and methanol. These details are crucial for researchers integrating it into high-throughput screening workflows.

Emerging applications include its use in bioconjugation for antibody-drug conjugates (ADCs), a field rapidly expanding due to advancements in targeted cancer therapies. The compound’s carboxylic acid group facilitates linker attachment, a feature highlighted in recent Journal of Medicinal Chemistry publications. Such innovations align with the rise of ADC-focused startups and NIH funding trends.

In summary, 2-amino-2-(2,5-difluorophenyl)acetic acid hydrochloride represents a versatile building block at the intersection of fluorine chemistry and drug development. Its adoption reflects broader shifts toward fragment-based drug design and covalent inhibitors, ensuring its continued relevance in peer-reviewed literature and patent filings.